1-(3-Bromo-4-chlorophenyl)propan-1-one

• IUPAC Name: 1-(3-bromo-4-chlorophenyl)propan-1-one
• InChI: InChI=1S/C9H8BrClO/c1-2-9(12)6-3-4-8(11)7(10)5-6/h3-5H,2H2,1H3
• InChI Key: URNVRYXURNXFLW-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC(=C(C=C1)Cl)Br
• Molecular Formula: C9H8BrClO
• DSSTOX Substance ID: DTXSID80716657
• Molecular Weight: 247.51 g/mol
• CAS RN: 1261527-19-8

Description

1-(3-Bromo-4-chlorophenyl)propan-1-one (BCP) is a compound used in a variety of scientific research applications. It is a chemical intermediate used in the synthesis of other compounds and is also used in the production of pharmaceuticals, agrochemicals, and other industrial chemicals. BCP is a versatile compound with a wide range of applications in research and industry.

Scientific Research Applications

Environmental Impact and Degradation

Chlorophenols, structurally related to "1-(3-Bromo-4-chlorophenyl)propan-1-one," are assessed for their environmental impact, especially in aquatic environments. These compounds exhibit moderate toxicity to mammalian and aquatic life, with potential for considerable toxicity upon long-term exposure. Their persistence in the environment depends on the presence of adapted microflora capable of biodegrading these compounds, which may vary greatly with environmental conditions. Such studies suggest potential environmental persistence and bioaccumulation concerns for related compounds, including "1-(3-Bromo-4-chlorophenyl)propan-1-one" (Krijgsheld & Gen, 1986).

Industrial Applications and Challenges

Research on the downstream processing of biologically produced compounds like 1,3-propanediol, which may share production or application similarities with "1-(3-Bromo-4-chlorophenyl)propan-1-one," highlights the importance of efficient separation technologies. The cost-intensive separation processes underscore the need for innovative approaches to improve yield, purity, and energy consumption in the production of such chemicals (Xiu & Zeng, 2008).

Environmental Remediation Techniques

The degradation of chlorinated phenols, which could be structurally or functionally analogous to "1-(3-Bromo-4-chlorophenyl)propan-1-one," by zero valent iron (ZVI) and bimetallic systems is a critical area of research. These studies focus on efficient removal methods for such compounds from the environment, which could be relevant for mitigating the potential environmental impacts of "1-(3-Bromo-4-chlorophenyl)propan-1-one" (Gunawardana, Singhal, & Swedlund, 2011).

Toxicological Impacts and Health Risks

Polybrominated dibenzo-p-dioxins and dibenzofurans (PBDDs and PBDFs) studies, related to the bromine component in "1-(3-Bromo-4-chlorophenyl)propan-1-one," indicate similar toxicity profiles to their chlorinated analogs, highlighting potential risks to human health and ecosystems. Such compounds bind to cytosolic receptors, mediating toxicities, and exhibit bioaccumulation, necessitating further research on exposure scenarios and health effects (Mennear & Lee, 1994).

Future Directions

For more detailed information, you can refer to the relevant papers and technical documents. If you have any specific questions or need further clarification, feel free to ask!